Cas no 864071-03-4 (Perfluoroheptanoic Acid-13C)

• Product Name: Perfluoroheptanoic Acid-13C
• CAS No: 864071-03-4
• MF: C₇HF₁₃O₂
• MW: 365.053542852402
• CID: 5044627
• Update Time: 2023-08-25

Perfluoroheptanoic Acid-13C Chemical and Physical Properties

Names and Identifiers

• Perfluoroheptanoic Acid-13C

• Inchi： 1S/C7HF13O2/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h(H,21,22)/i1+1
• InChI Key： ZWBAMYVPMDSJGQ-OUBTZVSYSA-N
• SMILES： FC(C(C([13C](=O)O)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3